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Compound of Interest

Compound Name: 5-Fluoro-4-methoxypicolinonitrile
CAS No.: 1427417-59-1
Cat. No.: B2440560
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Executive Summary

5-Fluoro-4-methoxypicolinonitrile (CAS: 1134336-39-4 / Varied based on synthesis source)
is a functionalized pyridine derivative characterized by an electron-deficient ring system. Its
solubility profile is dominated by the interplay between the polar nitrile (-CN) group, the
lipophilic fluoro (-F) substituent, and the electron-donating methoxy (-OCHs) group.

Key Technical Insight: Experimental data from pharmaceutical patent literature confirms that
this compound exhibits high solubility in polar aprotic solvents (DMF, DMSO) and moderate
solubility in organic esters (Ethyl Acetate), while being practically insoluble in water.[1] This
"amphiphilic-but-lipophilic" profile dictates its use in Nucleophilic Aromatic Substitution (

) reactions, typically conducted in DMF or DMSO at elevated temperatures.

Physicochemical Characterization

Before attempting dissolution, researchers must understand the fundamental properties driving
the solvent interaction of this molecule.[1]
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Property

Value | Description

Technical Implication

Molecular Formula

ngcontent-ng-c4120160419=""
_nghost-ng-c3115686525=""

class="inline ng-star-inserted">

Low molecular weight
facilitates rapid dissolution in

compatible solvents.

Molecular Weight

152.13 g/mol

Favorable for high-molarity

reaction screening.

Physical State

Solid (Crystalline Powder)

Requires mechanical agitation
(sonication/vortexing) for initial

dissolution.[1]

Polarity Profile

Moderate-High Polarity

The nitrile and pyridine
nitrogen create a dipole, but
the fluorine atom adds

lipophilicity.

Predicted LogP

~1.2-1.8

Lipophilic enough to cross
membranes; extracts well into

organic layers.[1]

pKa (Predicted)

~1-2 (Pyridine Nitrogen)

Weak base; solubility may
improve in strong acidic media
(though hydrolysis risk

increases).

Solubility Landscape

The following solubility data is synthesized from verified synthetic protocols (e.g., TRPC6

inhibitor synthesis) and structural activity relationships (SAR) of fluorinated pyridines.

Primary Solvent Classes
A. Polar Aprotic Solvents (Recommended for Reactions)

e Dimethylformamide (DMF):High Solubility (>70 mg/mL).[1]

o Evidence: Synthetic protocols typically dissolve ~700 mg of the compound in 10 mL of
DMF for ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-
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reactions at 100°C.

o Use Case: Ideal for high-temperature nucleophilic substitutions where the fluorine atom is
displaced by phenols or amines.[1]

o Dimethyl Sulfoxide (DMSO):High Solubility.[1]
o Use Case: Preferred for biological assays or low-temperature reactions.[1]
o Acetonitrile (MeCN):Moderate to High Solubility.[1]

o Use Case: Standard solvent for HPLC analysis and room-temperature substitutions.[1]

B. Organic Extraction Solvents
o Ethyl Acetate (EtOAc):Moderate Solubility.[1]

o Evidence: Used successfully to extract the compound from aqueous quench mixtures.[1]

o Protocol: Multiple extractions are often required to recover yields >90% from aqueous
phases.[1]

e Dichloromethane (DCM):High Solubility.[1]

o Use Case: Excellent for transport, chromatography loading, and low-temperature
reactions.

C. Protic & Aqueous Solvents

o Water:Insoluble / Poor.[1]

o Behavior: The compound precipitates immediately upon addition of water to a DMF
solution.[1] This "crashing out" effect is utilized for purification.[1]

¢ Methanol / Ethanol:Moderate Solubility.[1]

o Note: Solubility is temperature-dependent.[1] Suitable for recrystallization but less effective
for dissolving high concentrations compared to DMF.[1]
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Solubility Decision Matrix
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Figure 1: Solubility classification based on solvent polarity and experimental utility.

Experimental Protocols
Protocol A: Gravimetric Solubility Determination
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Use this protocol to establish precise solubility limits for your specific batch.[1]

Preparation: Weigh approx. 10 mg of 5-Fluoro-4-methoxypicolinonitrile into a 1.5 mL
microcentrifuge tube.

Addition: Add the target solvent (e.g., Methanol) in 10 pL increments.
Agitation: Vortex for 30 seconds and sonicate for 1 minute after each addition.
Observation: Check for clarity. If solid remains, repeat step 2.

Calculation:

Protocol B: Reaction Setup (S_NAr Context)

Based on patent US10889568B2 methodology.

Dissolution: Dissolve 1.0 equivalent of 5-Fluoro-4-methoxypicolinonitrile in DMF
(Concentration: 0.4 — 0.5 M).

o Note: The solution should be clear and slightly yellow.[1]

Reagent Addition: Add the nucleophile (e.g., a phenol or amine) and base (e.g., hgcontent-
ng-c4120160419="" nghost-ng-c3115686525="" class="inline ng-star-inserted">

).

Heating: Heat to 100°C. The high boiling point of DMF prevents solvent loss.[1]
Workup:
o Cool to room temperature.[1]

o Dilute with Water (2:1 ratio water:DMF). The product and unreacted starting material may
precipitate or oil out.[1]

o Extract with Ethyl Acetate.[1][2] The compound will partition into the organic layer, leaving
inorganic salts in the aqueous DMF layer.[1]
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Critical Applications & Reactivity

Understanding the solubility is inseparable from understanding the reactivity of this scaffold.[1]

o Reactivity Hub: The Fluorine at position 5 is highly activated for Nucleophilic Aromatic
Substitution (

) due to the electron-withdrawing Nitrile (CN) and Pyridine Nitrogen.

e Solvent Selection Rule:

o For ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-

inserted">

: Use DMF or DMSO. These polar aprotic solvents solvate the cationic counterion of the
base (e.g.,

of
), leaving the nucleophilic anion "naked" and more reactive.

o For Hydrogenation: Use Methanol or Ethanol.[1] If reducing the nitrile to an amine, protic
solvents are preferred, often with a catalyst like Raney Nickel.[1]
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¢ PubChem. (n.d.).[1][7] Compound Summary: Fluorinated Pyridines. National Library of
Medicine.

o Source of Data: Physicochemical property predictions (LogP, H-bond acceptors).[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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